Cas no 104142-24-7 (1-[1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]ethan-1-one)

• Product Name: 1-[1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]ethan-1-one
• CAS No: 104142-24-7
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 1140942
• PubChem ID: 357794
• Update Time: 2025-04-20

1-[1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-acetyl-1-[(4-methylphenyl)sulfonyl]-
• 3-acetyl-N-tosylindole
• 1-[1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]ethan-1-one
• 1-[1-(Toluene-4-sulfonyl)-1H-indol-3-yl]-ethanone
• 1-[(Toluene-4-sulfonyl)-1H-indol-3-yl]-ethanone
• NSC617322
• CCG-355637
• STL275703
• 1-[1-(4-methylphenyl)sulfonylindol-3-yl]ethanone
• 1-(1-tosyl-1H-indol-3-yl)ethan-1-one
• SCHEMBL949348
• 3-acetyl-1-tosylindole
• DNDMNPLPNYMHGJ-UHFFFAOYSA-N
• CHEMBL1084975
• 1-(1-tosyl-1H-indol-3-yl)ethanone
• 104142-24-7
• 1-[1-(p-tolylsulfonyl)indol-3-yl]ethanone
• AKOS005206688
• 1-{1-[(4-Methylphenyl)sulfonyl]-1H-indol-3-yl}ethanone
• NSC-617322
• F2135-0643
• (Toluene-4-sulfonyl-1H-indol-3-yl]-ethanone

• Inchi： 1S/C17H15NO3S/c1-12-7-9-14(10-8-12)22(20,21)18-11-16(13(2)19)15-5-3-4-6-17(15)18/h3-11H,1-2H3
• InChI Key： DNDMNPLPNYMHGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C(C)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides